The chemistry of vitamin B12. Part V. The class (b) character of the cobaltic ion
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000187
Abstract
Formation constants have been determined for the substitution of co-ordinated H2O in aquocobalamin (vitamin B12a) in aqueous solution of ionic strength 0·5M(KNO3 or NaClO4) at room temperature by the following anions: F– just detectable, Cl– 1·3, Br– 1·9, I– 32, NCO– 530, NCS– 1200, NCSe– 8300, S2O32– 7300. The cobaltic ion in the cobalamins therefore has mild class (b) character. The cobalamins containing I–, NCSe–, and S2O32– show anomalous spectra similar to those of the alkylcobalamins. The pK for the protonation and displacement of the co-ordinated benziminazole by H2O varies with the nature of the trans-ligand in the order Cl– < Br–, I– or, in general, H2O, NH3, Cl– < CN–, carbanions, sulphur-containing ligands, Br–, I–. It is shown that the main effect of the axial ligand, both on the spectrum of the equatorial ring system (cis-effect) and on the equilibrium between H2O and benziminazole (trans-effect), is related to the position of the ligand in the nephelauxetic series.
Recommended Literature
- [1] An exploratory study of teaching assistants’ motivation for inquiry-based teaching in an undergraduate laboratory context†
- [2] A solution-processable polymer-grafted graphene oxide derivative for nonvolatile rewritable memory
- [3] The determination of small amounts of tin
- [4] Metal-free polypeptide redox flow batteries†‡
- [5] Collaborative study of a method for the determination of dimetridazole residues in chicken tissue
- [6] Drop transfer between superhydrophobic wells using air logic control
- [7] 2D g-C3N4 as a bifunctional photocatalyst for co-catalyst and sacrificial agent-free photocatalytic N2 fixation and dye photodegradation†
- [8] Superior gravimetric CO2 uptake of aqueous deep-eutectic solvent solutions†
- [9] A cavity ion source for high-ionization efficiency neodymium isotope-ratio analyses in the geosciences†
- [10] High magnetization FeCo nanoparticles for magnetorheological fluids with enhanced response†
